tert-Butyl (5-(bromomethyl)pyrazin-2-yl)carbamate
Overview
Description
“tert-Butyl (5-(bromomethyl)pyrazin-2-yl)carbamate” is a chemical compound with the CAS Number: 369638-69-7. It has a molecular weight of 288.14 . This compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of “this compound” involves the use of N-Bromosuccinimide and 2,2’-azobis (isobutyronitrile) in tetrachloromethane . The reaction mixture is stirred at 100°C for 4 hours . The yield of this reaction is reported to be 77% .Molecular Structure Analysis
The InChI Code of “this compound” is 1S/C10H14BrN3O2/c1-10(2,3)16-9(15)14-8-6-12-7(4-11)5-13-8/h5-6H,4H2,1-3H3,(H,13,14,15) .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature .Scientific Research Applications
Synthesis and Biological Evaluation
- Compounds like 5-tert-butylpyrazine-2-carboxylic acid have been synthesized and evaluated for their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. Particularly, derivatives of substituted pyrazinecarboxylic acid have shown significant activity against Mycobacterium tuberculosis and fungal strains like Trichophyton mentagrophytes (Doležal et al., 2006).
Chemical Reactivity Studies
- The reactivity of similar ynamides, like tert-butyl N-ethynyl-N-phenylcarbamate, in cycloaddition reactions has been explored. This study provides insights into the regioselectivity of these reactions and the potential for bromination and coupling under palladium catalysis (González et al., 2013).
Antimycobacterial and Antifungal Activities
- Chlorinated N-phenylpyrazine-2-carboxamides, related to tert-butyl derivatives, have been synthesized and evaluated for their antimicrobial and antifungal properties. These compounds have shown high activity against Mycobacterium tuberculosis and significant PET inhibition in spinach chloroplasts (Doležal et al., 2010).
Novel Synthesis Methods
- Innovative synthetic routes for related compounds like 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides have been developed, showcasing more versatile and efficient synthesis methods (Bobko et al., 2012).
Photosynthetic Electron Transport Inhibition
- Pyrazole derivatives, including tert-butyl compounds, have been identified as inhibitors of photosynthetic electron transport. This research provides a foundation for understanding the potential agricultural and biochemical applications of these compounds (Vicentini et al., 2005).
Antibacterial Activity
- Recent studies have explored the antibacterial activity of novel pyrazine derivatives, contributing to the ongoing research in antimicrobial agents (Prasad, 2021).
Quantitative Structure-Activity Relationships
- Research on substituted pyrazinoic acid esters, closely related to tert-butyl derivatives, has developed quantitative structure-activity relationships to understand better their antimycobacterial activity (Bergmann et al., 1996).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[5-(bromomethyl)pyrazin-2-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrN3O2/c1-10(2,3)16-9(15)14-8-6-12-7(4-11)5-13-8/h5-6H,4H2,1-3H3,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPWNVMNGKNLYSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC=C(N=C1)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90662833 | |
Record name | tert-Butyl [5-(bromomethyl)pyrazin-2-yl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90662833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
369638-69-7 | |
Record name | tert-Butyl [5-(bromomethyl)pyrazin-2-yl]carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90662833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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